Cas no 29346-36-9 (1-Propanol,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]-)

1-Propanol,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]- structure
29346-36-9 structure
Product Name:1-Propanol,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]-
CAS No:29346-36-9
MF:C12H34O4Si4
MW:354.737967967987
CID:264504
Update Time:2026-05-14

1-Propanol,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]-
    • 1-Propanol,3-[3,3,3-trimethyl-1,1-bis(trimethylsiloxy)disiloxanyl]- (8CI)
    • 1-Propanol,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]disiloxanyl]- (9CI)
    • 3-[Tris(trimethylsiloxy)silyl]propyl alcohol
    • 3-Oxa-2,4-disilaheptan-7-ol, 2,2-dimethyl-4,4-bis(trimethylsiloxy)-
    • 1-Propanol, 3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]-
    • 3-tris(trimethylsiloxy)silylpropyl alcohol
    • Inchi: InChI=1S/C12H34O4Si4/c1-17(2,3)14-20(12-10-11-13,15-18(4,5)6)16-19(7,8)9/h13H,10-12H2,1-9H3
    • InChI Key: KFTZCLUCWMTENJ-UHFFFAOYSA-N
    • SMILES: OCCC[Si](O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

  • Exact Mass: 354.15342
  • Monoisotopic Mass: 354.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.9A^2

Experimental Properties

  • Density: 0.918±0.06 g/cm3(Predicted)
  • Boiling Point: 308.1±44.0 °C(Predicted)
  • PSA: 47.92
  • pka: 15.03±0.10(Predicted)

1-Propanol,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]- Related Literature

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